3-Fluoro-4-hydroxybenzene-1-carbothioamide
Description
3-Fluoro-4-hydroxybenzene-1-carbothioamide is a chemical compound with the molecular formula C7H6FNOS and a molecular weight of 171.19 . It is used in various scientific research applications due to its unique properties.
Molecular Structure Analysis
The InChI code for 3-Fluoro-4-hydroxybenzene-1-carbothioamide is 1S/C7H6FNOS/c8-5-3-4 (7 (9)11)1-2-6 (5)10/h1-3,10H, (H2,9,11) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
3-Fluoro-4-hydroxybenzene-1-carbothioamide is a powder at room temperature . Other physical and chemical properties such as boiling point are not specified in the search results .Scientific Research Applications
Antimicrobial Applications
3-Fluoro-4-hydroxybenzene-1-carbothioamide derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, the synthesis of compounds structurally related to linezolid and eperezolid revealed that these derivatives exhibit good antitubercular activities against Mycobacterium smegmatis, indicating their potential as antimicrobial agents (Başoğlu et al., 2012), (Yolal et al., 2012). These findings underscore the therapeutic potential of 3-Fluoro-4-hydroxybenzene-1-carbothioamide derivatives in addressing antimicrobial resistance.
Organic Synthesis
Research into the organic synthesis applications of 3-Fluoro-4-hydroxybenzene-1-carbothioamide has led to the development of novel synthesis methodologies. For example, the compound has been utilized in the synthesis of bi- and triheterocyclic azoles, showcasing its versatility in organic transformations and potential applications in drug development and material science (Demirci et al., 2013).
Fluorination Techniques
Another area of application is in fluorination techniques, where derivatives of 3-Fluoro-4-hydroxybenzene-1-carbothioamide have been explored for their utility in introducing fluorine atoms into organic molecules. This research contributes to the advancement of fluorination strategies, which are crucial for the development of pharmaceuticals and agrochemicals due to the unique properties that fluorine imparts to organic compounds (Kitamura et al., 2011), (Dong et al., 2016).
properties
IUPAC Name |
3-fluoro-4-hydroxybenzenecarbothioamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNOS/c8-5-3-4(7(9)11)1-2-6(5)10/h1-3,10H,(H2,9,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJLAXIAWOZBWNN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=S)N)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-hydroxybenzene-1-carbothioamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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